Cas no 596-48-5 (Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)-)
596-48-5 structure
Product Name:Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)-
CAS No:596-48-5
MF:C19H13N3O7
MW:395.322424650192
CID:375598
PubChem ID:136389
Update Time:2025-04-19
Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)-
- Methanol, tris (p-nitrophenyl)-
- tris(4-nitrophenyl)methanol
- 4,4'-Trinitrotriphenylmethanol
- 4.4'.4''-Trinitro-triphenylcarbinol
- AC1L38EH
- Hydroxy-tris-(4-nitro-phenyl)-methan
- NCIOpen2_009588
- NSC87329
- Tris-(4-nitro-phenyl)-carbinol
- Tris-(4-nitro-phenyl)-methanol
- Tris(4-nitrotriphenyl)methanol
- tris(p-nitrophenyl)carbinol
- NSC 87329
- 596-48-5
- 4,4''-Trinitrotriphenylmethanol
- NSC-87329
- DTXSID40208280
- Benzenemethanol, 4-nitro-.alpha.,.alpha.-bis(4-nitrophenyl)-
- Benzenemethanol,.alpha.-bis(4-nitrophenyl)-
- Methanol, tris(p-nitrophenyl)-
- tris(p-nitrophenyl)methanol
-
- Inchi: 1S/C19H13N3O7/c23-19(13-1-7-16(8-2-13)20(24)25,14-3-9-17(10-4-14)21(26)27)15-5-11-18(12-6-15)22(28)29/h1-12,23H
- InChI Key: VITHLMCGSJCNMI-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)[N+](=O)[O-])(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 395.07539
- Monoisotopic Mass: 395.07535
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 158
- XLogP3: 3.7
Experimental Properties
- Density: 1.5215 (rough estimate)
- Boiling Point: 519.31°C (rough estimate)
- Flash Point: 255.8°C
- Refractive Index: 1.5900 (estimate)
- PSA: 149.65
- LogP: 5.26500
Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)- Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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